Cas no 1034050-50-4 ((2-acetyloxyphenyl)boronic Acid)

• Product Name: (2-acetyloxyphenyl)boronic Acid
• CAS No: 1034050-50-4
• MF: C₈H₉BO₄
• MW: 179.965662717819
• CID: 1141277
• PubChem ID: 23148199
• Update Time: 2025-04-20

(2-acetyloxyphenyl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-acetyloxyphenyl)boronic Acid
• DTXSID50630992
• 1034050-50-4
• [2-(Acetyloxy)phenyl]boronic acid
• (2-acetoxyphenyl)boronic acid
• SCHEMBL4197277

• Inchi： 1S/C8H9BO4/c1-6(10)13-8-5-3-2-4-7(8)9(11)12/h2-5,11-12H,1H3
• InChI Key： LKWVHTKYVYPVBE-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC=CC=1B(O)O

Computed Properties

• Exact Mass: 180.059389g/mol
• Monoisotopic Mass: 180.059389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.97g/mol
• Topological Polar Surface Area: 66.8Ų